Cas no 86608-97-1 (5-Methyl-2-hydroxy-alpha-methyl-alpha-phenyl-benzene-methanol)

5-Methyl-2-hydroxy-alpha-methyl-alpha-phenyl-benzene-methanol structure
86608-97-1 structure
Product Name:5-Methyl-2-hydroxy-alpha-methyl-alpha-phenyl-benzene-methanol
CAS No:86608-97-1
MF:C15H16O2
MW:228.286344528198
CID:6641030
PubChem ID:13076847
Update Time:2024-01-29

5-Methyl-2-hydroxy-alpha-methyl-alpha-phenyl-benzene-methanol Chemical and Physical Properties

Names and Identifiers

    • 86608-97-1
    • SCHEMBL11371866
    • XOBWIDIHPPHTAI-UHFFFAOYSA-N
    • 5-methyl-2-hydroxy-alpha-methyl-alpha-phenyl-benzene-methanol
    • 2-(1-hydroxy-1-phenylethyl)-4-methylphenol
    • 5-Methyl-2-hydroxy-alpha-methyl-alpha-phenyl-benzene-methanol
    • Inchi: 1S/C15H16O2/c1-11-8-9-14(16)13(10-11)15(2,17)12-6-4-3-5-7-12/h3-10,16-17H,1-2H3
    • InChI Key: XOBWIDIHPPHTAI-UHFFFAOYSA-N
    • SMILES: OC(C)(C1C=CC=CC=1)C1C(=CC=C(C)C=1)O

Computed Properties

  • Exact Mass: 228.115029749g/mol
  • Monoisotopic Mass: 228.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 40.5Ų

5-Methyl-2-hydroxy-alpha-methyl-alpha-phenyl-benzene-methanol Related Literature

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